Cas no 29939-37-5 (6-hydrazinopyrimidin-4-ol)

• Product Name: 6-hydrazinopyrimidin-4-ol
• CAS No: 29939-37-5
• MF: C₄H₆N₄O
• MW: 126.116639614105
• MDL: MFCD09276344
• CID: 239170
• PubChem ID: 135482525
• Update Time: 2025-10-28

6-hydrazinopyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6-hydrazinylpyrimidine
• 6-Hydrazinyl-4(3H)-pyrimidinone
• 4-Hydrazino-6-hydroxypyrimidine
• 4(3H)-Pyrimidinone, 6-hydrazinyl-
• 6-Hydrazino-3H-pyrimidin-4-one
• 6-hydrazinyl-1H-pyrimidin-4-one
• 4-Hydrazino-6-hydroxypyrimidin
• 6-hydrazinopyrimidin-4-ol
• 6-hydrazinylpyrimidin-4-ol
• 4(1H)-Pyrimidinone, 6-hydrazino-
• 6-Hydrazino-pyrimidin-4-ol
• 4(1H)-Pyrimidinone, 6-hydrazino- (9CI)
• 6-hydrazino-4(1H)-pyrimidinone
• SOZMLVZVUQOOND-UHFFFAOYSA-N
• STL488873
• J-017703
• FT-0646101
• J-515501
• SY017486
• F3329-0422
• AKOS001015711
• MFCD02695912
• DS-10862
• AKOS028108713
• AKOS002304177
• Z56771014
• A876349
• DTXSID60368138
• SCHEMBL1803596
• EN300-95575
• CS-0020148
• Suberoylanilide Hydroxamic Acid Beta-D-Glucuronide Sodium Salt
• 4-hydrazinyl-1H-pyrimidin-6-one
• 29939-37-5
• SB36457
• AMY15742
• 1-O-[[1,8-Dioxo-8-(phenylamino)octyl]amino]-ss-D-glucopyranuronic Acid Sodium Salt; Vorinostat glucuronide Sodium Salt
• SCHEMBL25300587
• DB-068188
• 6-HYDRAZINYL-3H-PYRIMIDIN-4-ONE

• MDL： MFCD09276344
• Inchi： 1S/C4H6N4O/c5-8-3-1-4(9)7-2-6-3/h1-2H,5H2,(H2,6,7,8,9)
• InChI Key： SOZMLVZVUQOOND-UHFFFAOYSA-N
• SMILES： O=C1C=C(N=CN1)NN

Computed Properties

• Exact Mass: 126.05400
• Monoisotopic Mass: 126.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: -1.3
• Topological Polar Surface Area: 79.5

Experimental Properties

• Density: 1.65
• Boiling Point: 316°C at 760 mmHg
• Flash Point: 144.9°C
• Refractive Index: 1.726
• PSA: 84.06000
• LogP: 0.24110

6-hydrazinopyrimidin-4-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Additional information on 6-hydrazinopyrimidin-4-ol

Recent Advances in the Study of 6-Hydrazinopyrimidin-4-ol (CAS: 29939-37-5): A Promising Scaffold in Medicinal Chemistry

The compound 6-hydrazinopyrimidin-4-ol (CAS: 29939-37-5) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties. This heterocyclic scaffold serves as a critical building block in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have highlighted its potential in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, mechanistic insights, and therapeutic potential.

One of the most notable advancements in the study of 6-hydrazinopyrimidin-4-ol is its role in the design of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are crucial targets in cancer therapy. The researchers utilized structure-activity relationship (SAR) analysis to optimize the scaffold, resulting in compounds with improved selectivity and pharmacokinetic profiles. These findings underscore the potential of 6-hydrazinopyrimidin-4-ol as a template for developing next-generation anticancer agents.

In addition to its applications in oncology, 6-hydrazinopyrimidin-4-ol has shown promise in antimicrobial drug development. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel hydrazinopyrimidine derivatives with broad-spectrum antibacterial activity. The compounds exhibited efficacy against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. Mechanistic studies revealed that these derivatives interfere with bacterial DNA gyrase, a validated target for antibiotics. This research opens new avenues for addressing the global challenge of antibiotic resistance.

The synthetic versatility of 6-hydrazinopyrimidin-4-ol has also been explored in the context of neurodegenerative diseases. A 2024 preprint in ChemRxiv described the development of hydrazinopyrimidine-based compounds as potential neuroprotective agents. These molecules demonstrated the ability to modulate glutamate receptors and reduce oxidative stress in neuronal cells, suggesting their utility in treating conditions such as Alzheimer's disease and Parkinson's disease. Further in vivo studies are warranted to validate these findings and assess the clinical potential of these compounds.

From a chemical perspective, recent work has focused on improving the synthetic routes to 6-hydrazinopyrimidin-4-ol and its derivatives. A study in Organic Process Research & Development (2023) presented a scalable and environmentally friendly method for the preparation of this scaffold using catalytic hydrazination. This advancement addresses previous challenges related to yield and purity, facilitating the large-scale production of hydrazinopyrimidine-based drugs. Such innovations are critical for translating laboratory discoveries into commercially viable therapeutics.

In conclusion, 6-hydrazinopyrimidin-4-ol (CAS: 29939-37-5) represents a highly promising scaffold in medicinal chemistry, with applications spanning oncology, infectious diseases, and neurology. The latest research highlights its potential as a versatile building block for drug discovery, supported by robust mechanistic data and innovative synthetic approaches. Future studies should focus on advancing the most promising derivatives into preclinical and clinical development, while further exploring the structure-activity relationships to optimize therapeutic efficacy and safety profiles.